Cas no 1508259-52-6 (2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride)

• Product Name: 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride
• CAS No: 1508259-52-6
• MF: C₈H₁₁ClNO₃P
• MW: 235.604602098465
• MDL: MFCD32874377
• CID: 5668813
• PubChem ID: 140679992
• Update Time: 2025-08-05

2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1508259-52-6
• 2-Dimethylphosphorylpyridine-4-carboxylic acid;hydrochloride
• 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride
• EN300-27144465
• 2-(Dimethylphosphoryl)isonicotinic acid(hydrochloride)

• MDL： MFCD32874377
• Inchi： 1S/C8H10NO3P.ClH/c1-13(2,12)7-5-6(8(10)11)3-4-9-7;/h3-5H,1-2H3,(H,10,11);1H
• InChI Key： FGFNMOWXNXYQGD-UHFFFAOYSA-N
• SMILES： Cl.P(C)(C)(C1C=C(C(=O)O)C=CN=1)=O

Computed Properties

• Exact Mass: 235.0165079g/mol
• Monoisotopic Mass: 235.0165079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3Ų

Additional information on 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride

Comprehensive Overview of 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1508259-52-6)

2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1508259-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique phosphoryl and carboxylic acid functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a pyridine ring with a dimethylphosphoryl moiety, makes it particularly valuable for designing ligands and catalysts in modern drug discovery.

In recent years, the demand for phosphorylated heterocycles like 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride has surged due to their applications in metal-organic frameworks (MOFs) and enzyme inhibition studies. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in cancer therapeutics and neurodegenerative disease research. The compound’s hydrochloride salt form enhances its solubility, facilitating its use in aqueous reaction systems—a critical factor for green chemistry initiatives.

The synthesis of CAS No. 1508259-52-6 typically involves phosphorylation reactions under controlled conditions, followed by purification via recrystallization. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity. These methods align with the growing emphasis on quality-by-design (QbD) principles in chemical manufacturing, a trend driven by regulatory agencies worldwide.

From an industrial perspective, 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride is often discussed in the context of patent literature and process optimization. Companies are investing in scalable synthetic routes to meet the needs of high-throughput screening in drug development. Its compatibility with microwave-assisted synthesis and flow chemistry further underscores its relevance in cutting-edge automated laboratories.

Environmental and safety considerations are also pivotal when handling this compound. While not classified as hazardous, proper personal protective equipment (PPE) and ventilation systems are recommended during its use. This aligns with the broader shift toward sustainable laboratory practices, a topic frequently searched by professionals in the field.

In summary, 2-(dimethylphosphoryl)pyridine-4-carboxylic acid hydrochloride (CAS No. 1508259-52-6) represents a critical building block in modern synthetic chemistry. Its applications span medicinal chemistry, material science, and catalysis, making it a compound of enduring interest. As research continues to uncover new functionalities, its role in addressing global challenges like drug resistance and renewable energy materials is likely to expand.